Cas no 1804458-91-0 (3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid
• CAS No: 1804458-91-0
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873201
• Update Time: 2025-06-08

3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid

• Inchi： 1S/C8H5ClF2N2O4/c9-6-3(1-5(14)15)4(13(16)17)2-12-7(6)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： YORBVJLIGAUSAC-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid

Introduction to 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid (CAS No. 1804458-91-0)

3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid (CAS No. 1804458-91-0) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloro, difluoromethyl, and nitro substituent, along with the carboxylic acid group, imparts distinct chemical and biological properties to this molecule.

The structural complexity of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid makes it an attractive candidate for various drug discovery programs. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutics for a range of diseases. The chloro and difluoromethyl groups contribute to its lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells. The nitro group, on the other hand, can undergo reduction under physiological conditions, potentially generating active metabolites with therapeutic effects.

In the context of medicinal chemistry, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid has been explored for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders. Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

The carboxylic acid group in 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid provides opportunities for further chemical modifications to optimize its pharmacological profile. For instance, esterification or amide formation can be used to modulate its solubility, stability, and bioavailability. These modifications can enhance its therapeutic efficacy while minimizing potential side effects.

Beyond its direct biological activities, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid has also been investigated as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. Its unique structure allows for the introduction of additional functional groups through various chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility makes it a valuable starting material in combinatorial chemistry approaches aimed at discovering new drugs with improved potency and selectivity.

In clinical settings, the safety and efficacy of 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid-based compounds are being evaluated through preclinical studies and early-phase clinical trials. These studies focus on assessing the pharmacokinetics, pharmacodynamics, and toxicological profiles of these compounds to ensure their suitability for human use. Preliminary results have been encouraging, with several compounds showing favorable safety profiles and promising therapeutic effects in animal models of disease.

The ongoing research on 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid highlights its potential as a key player in the development of next-generation therapeutics. As our understanding of its biological mechanisms continues to grow, it is likely that new applications will emerge, further expanding its utility in the pharmaceutical industry. Researchers are also exploring the synergistic effects of combining this compound with other drugs to enhance treatment outcomes and address multidrug resistance issues.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-nitropyridine-4-acetic acid (CAS No. 1804458-91-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research in this area progresses, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.